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Compound of Interest

Compound Name: Aldicarb sulfoxide

Cat. No.: B1666835

Aldicarb sulfoxide is a highly toxic carbamate pesticide and a metabolite of aldicarb.[1][2] It
functions as a cholinesterase inhibitor and presents a significant health risk, being fatal if
swallowed.[1][3] This document provides essential, immediate safety and logistical information
for researchers, scientists, and drug development professionals to ensure the safe handling
and disposal of Aldicarb sulfoxide in a laboratory setting.

Hazard Identification and Classification

Aldicarb sulfoxide is classified with the following hazards:
» Acute Oral Toxicity: Fatal if swallowed.[3]
o Acute Aquatic Toxicity: Very toxic to aquatic life.

It is crucial to handle this compound with extreme caution due to its high toxicity.

Quantitative Toxicity and Exposure Data

The following table summarizes key quantitative data for Aldicarb and its related compounds.
Note that specific occupational exposure limits for Aldicarb sulfoxide are not readily available;
therefore, stringent controls are necessary to minimize any potential exposure.
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Data Point Value Species Reference
Aldicarb Oral LD50 29.6 mg/kg Rat
Aldicarb Dermal LD50  149.9 mg/kg Rat
Aldicarb Dermal LD50  >2,000 mg/kg Rabbit
Aldicarb Sulfoxide

0.45-1.1 mg/kg Rat
Oral LD50
Aldicarb Sulfoxide )

20 mg/kg Rabbit
Dermal LD50
Aldicarb Sulfoxide

< 6.3 pg/kg BW Rat
NOAEL
Aldicarb Sulfoxide

0.00035 ug/kg BW Rat

DNEL

NOAEL: No-Observed-Adverse-Effect Level DNEL: Derived No-Effect Level

Operational Plan: Personal Protective Equipment
(PPE)

A comprehensive personal protective equipment (PPE) plan is mandatory when handling
Aldicarb sulfoxide. The following table outlines the required PPE. All PPE should be
inspected for integrity before each use.
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Body Part

Required PPE

Specifications and Best
Practices

Respiratory

Type P2 Respirator Cartridges

Use a properly fitted respirator.
Consider a full-face respirator

for enhanced protection.

Hands

Chemical-resistant gloves

Unlined nitrile or butyl rubber
gloves are recommended.
Avoid latex, leather, or cotton
gloves. Ensure sleeves are

worn over gloves.

Eyes

Chemical safety goggles and

face shield

Goggles provide primary
protection, while a face shield
offers additional defense
against splashes, especially

during mixing and pouring.

Body

Chemical-resistant coveralls or

lab coat

Wear a lab coat fully buttoned.
For tasks with a higher risk of
splashes, a waterproof spray
suit or a chemical-resistant
apron over coveralls is

necessary.

Feet

Chemical-resistant boots

Wear long pants over boots to
prevent chemicals from

entering.

Logical Workflow for Handling Aldicarb Sulfoxide

The following diagram illustrates the procedural workflow for the safe handling of Aldicarb

sulfoxide, from preparation to disposal.
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Workflow for Safe Handling of Aldicarb Sulfoxide
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Caption: Procedural workflow for Aldicarb sulfoxide.
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Experimental Protocols and Handling Procedures

Aldicarb sulfoxide is often used as a pesticide reference standard in analytical chemistry.
Methodologies for its detection in various matrices include:

¢ Liquid Chromatography-Mass Spectrometry (LC-MS/MS): For the determination in foodstuffs
and honeybees.

o Gas Chromatography-Mass Spectrometry (GC/MS): Used for analysis in water samples.
General Handling Protocol:

» Preparation: Always handle Aldicarb sulfoxide within a certified chemical fume hood to
minimize inhalation exposure.

» Weighing and Solution Preparation: Use a dedicated, clean weighing area. When preparing
solutions, add the solid to the solvent to minimize dust generation.

e Spill Management:

o Small Spills: Evacuate the area. Absorb the spill with an inert, dry material such as sand or
vermiculite. Collect the material in a sealed, labeled container for hazardous waste
disposal. Clean the spill area with soap and water.

o Large Spills: Evacuate the laboratory immediately and contact your institution's emergency
response team.

o First Aid:

o Skin Contact: Immediately wash the affected area with soap and water for at least 15
minutes. Remove contaminated clothing.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an emergency eyewash station. Seek medical attention.

o Ingestion: If swallowed, call a poison control center or doctor immediately.

o |Inhalation: Move the individual to fresh air.
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Disposal Plan

All waste contaminated with Aldicarb sulfoxide must be treated as hazardous waste.

: : | Di | I

Waste Type Disposal Procedure

Includes contaminated gloves, paper towels,

and disposable labware. Place in a designated,

Solid Waste
sealed, and clearly labeled hazardous waste
container.
Collect all aqueous and solvent solutions
o containing Aldicarb sulfoxide in a dedicated,
Liquid Waste

sealed, and labeled hazardous waste container.

Do not pour down the drain.

Triple rinse the container with a suitable solvent.
) The rinsate must be collected as hazardous
Empty Containers o ) ]
liquid waste. Dispose of the container as

hazardous waste.

Disposable PPE should be discarded as solid
_ hazardous waste after a single use. Reusable
Contaminated PPE )
PPE must be thoroughly decontaminated before

reuse.

All hazardous waste must be disposed of through a licensed professional waste disposal
service in accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Aldicarb sulfoxide | C7TH14N203S | CID 15437 - PubChem [pubchem.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1666835?utm_src=pdf-body
https://www.benchchem.com/product/b1666835?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1646-87-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 2. biorxiv.org [biorxiv.org]
e 3. cdn.caymanchem.com [cdn.caymanchem.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Aldicarb Sulfoxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666835#personal-protective-equipment-for-
handling-aldicarb-sulfoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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